molecular formula C9H8N2O3 B5586654 4-oxo-4-(3-pyridinylamino)-2-butenoic acid CAS No. 42574-72-1

4-oxo-4-(3-pyridinylamino)-2-butenoic acid

Cat. No. B5586654
CAS RN: 42574-72-1
M. Wt: 192.17 g/mol
InChI Key: DVKSJLWFAOFXDM-ONEGZZNKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

"4-oxo-4-(3-pyridinylamino)-2-butenoic acid" is a compound of interest due to its unique structural features and potential applications in various fields of chemistry and materials science. Its synthesis, molecular structure, and properties have been extensively studied to understand its reactivity and utility further.

Synthesis Analysis

The synthesis of "4-oxo-4-(3-pyridinylamino)-2-butenoic acid" and related compounds typically involves strategic organic transformations, highlighting the versatility of these molecules. A notable method includes microwave-assisted synthesis through aldol-condensation of glyoxylic acid, showcasing an efficient approach to obtaining these compounds with moderate to excellent yields across a broad range of substrates (Uguen et al., 2021).

Molecular Structure Analysis

Single-crystal X-ray diffraction studies reveal detailed insights into the molecular and crystal structure of "4-oxo-4-(pyridin-3-ylamino)butanoic acid." This analysis has shown strong structure-directing hydrogen bonds and interactions resulting in a three-dimensional supramolecular structure (Naveen et al., 2016).

properties

IUPAC Name

(E)-4-oxo-4-(pyridin-3-ylamino)but-2-enoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8N2O3/c12-8(3-4-9(13)14)11-7-2-1-5-10-6-7/h1-6H,(H,11,12)(H,13,14)/b4-3+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DVKSJLWFAOFXDM-ONEGZZNKSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CN=C1)NC(=O)C=CC(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=CN=C1)NC(=O)/C=C/C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

192.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

42574-72-1
Record name NSC209948
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=209948
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.